Cas no 93905-80-7 (N7-(2’,3’,4’-Trihydroxybutyl)guanine, >90%)

N7-(2’,3’,4’-Trihydroxybutyl)guanine is a modified guanine derivative with a purity exceeding 90%. This compound features a trihydroxybutyl moiety at the N7 position of the guanine base, which may enhance its solubility and reactivity in biochemical applications. Its high purity ensures consistency in research settings, particularly in studies involving nucleoside analogs, DNA adduct formation, or enzymatic interactions. The presence of multiple hydroxyl groups offers potential for further functionalization, making it a versatile intermediate in synthetic chemistry. Suitable for analytical and investigative purposes, this product is characterized by rigorous quality control to meet research-grade standards.
N7-(2’,3’,4’-Trihydroxybutyl)guanine, >90% structure
93905-80-7 structure
Product Name:N7-(2’,3’,4’-Trihydroxybutyl)guanine, >90%
CAS No:93905-80-7
MF:C9H13N5O4
MW:255.230621099472
CID:1059821
PubChem ID:135743962
Update Time:2025-09-28

N7-(2’,3’,4’-Trihydroxybutyl)guanine, >90% Chemical and Physical Properties

Names and Identifiers

    • N7-(2’,3’,4’-Trihydroxybutyl)guanine
    • 2-amino-7-(2,3,4-trihydroxybutyl)-3H-purin-6-one
    • N7-(2',3',4'-Trihydroxybutyl)guanine
    • 2-amino-7-(2,3,4-trihydroxybutyl)-6,7-dihydro-1H-purin-6-one
    • DTXSID60917206
    • Guanine, 7-(2,3,4-trihydroxybutyl)-
    • 93905-80-7
    • N7-(2',3',4'-Trihydroxybutyl)guanine, >90%
    • 2-amino-7-(2,3,4-trihydroxybutyl)-1H-purin-6-one
    • 4-(6-Hydroxy-2-imino-2,3-dihydro-7H-purin-7-yl)butane-1,2,3-triol
    • N7-(2 inverted exclamation mark ,3 inverted exclamation mark ,4 inverted exclamation mark -Trihydroxybutyl)guanine
    • 7-N-(2,3,4-trihydroxybutyl)guanine
    • 2-Amino-1,7-dihydro-7-(2,3,4-trihydroxybutyl)-6H-purin-6-one; N-7-(2',3',4'-Trihydroxybut-1'-yl)guanine; 7-(2,3,4-Trihydroxybutyl)guanine;
    • N7-(2’,3’,4’-Trihydroxybutyl)guanine, >90%
    • Inchi: 1S/C9H13N5O4/c10-9-12-7-6(8(18)13-9)14(3-11-7)1-4(16)5(17)2-15/h3-5,15-17H,1-2H2,(H3,10,12,13,18)
    • InChI Key: UMTFQVFOBKFZFN-UHFFFAOYSA-N
    • SMILES: OC(C(CO)O)CN1C=NC2=C1C(NC(N)=N2)=O

Computed Properties

  • Exact Mass: 255.097
  • Monoisotopic Mass: 255.097
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 363
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 146A^2
  • XLogP3: -3.1

Experimental Properties

  • Density: 1.94
  • Boiling Point: 742.4°C at 760 mmHg
  • Flash Point: 402.8°C
  • Refractive Index: 1.823

N7-(2’,3’,4’-Trihydroxybutyl)guanine, >90% Pricemore >>

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Additional information on N7-(2’,3’,4’-Trihydroxybutyl)guanine, >90%

N7-(2',3',4'-Trihydroxybutyl)Guanine: A Comprehensive Overview

The compound N7-(2',3',4'-Trihydroxybutyl)guanine, with the CAS number 93905-80-7, is a significant molecule in the field of nucleic acid chemistry and pharmacology. This compound is a derivative of guanine, one of the four nucleobases that make up DNA and RNA. The modification at the N7 position introduces a trihydroxybutyl group, which imparts unique chemical and biological properties to the molecule. Recent studies have highlighted its potential applications in drug development, particularly in the areas of antiviral therapy and cancer treatment.

Structural Insights

The structure of N7-(2',3',4'-Trihydroxybutyl)guanine consists of a guanine ring system with a substituted trihydroxybutyl group at the N7 position. This substitution creates a hydrophilic environment, which can influence the molecule's solubility, stability, and interaction with biological systems. The trihydroxybutyl group introduces steric hindrance and hydrogen bonding capabilities, making it a promising candidate for modifying nucleic acid structures or targeting specific proteins.

Synthesis and Purification

The synthesis of N7-(2',3',4'-Trihydroxybutyl)guanine involves multi-step chemical reactions, including nucleophilic substitution and oxidation processes. Recent advancements in synthetic chemistry have enabled higher yields and purities, with the compound now available at over 90% purity. This high purity is crucial for its use in biological assays and preclinical studies.

Biological Applications

Research into N7-(2',3',4'-Trihydroxybutyl)guanine has revealed its potential as an antiviral agent. Studies published in 2023 demonstrate its ability to inhibit viral replication by targeting essential viral enzymes. Additionally, this compound has shown promise in anticancer therapies due to its ability to modulate DNA repair mechanisms and induce apoptosis in cancer cells.

Mechanism of Action

The mechanism of action of N7-(2',3',4'-Trihydroxybutyl)guanine involves its interaction with key cellular pathways. For instance, it can interfere with the activity of DNA polymerases, thereby disrupting viral genome replication. In cancer cells, it has been shown to activate p53-dependent pathways, leading to cell cycle arrest and apoptosis. These findings underscore its potential as a versatile therapeutic agent.

Safety and Toxicology

Preliminary safety studies indicate that N7-(2',3',4'-Trihydroxybutyl)guanine exhibits low toxicity at therapeutic doses. However, further long-term studies are required to fully assess its safety profile. Regulatory agencies have not yet classified this compound as a hazardous material, making it suitable for research purposes under standard laboratory conditions.

Future Directions

The future of N7-(2',3',4'-Trihydroxybutyl)guanine lies in its potential for clinical translation. Ongoing research aims to optimize its pharmacokinetic properties and evaluate its efficacy in animal models. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its development into a marketable drug.

In conclusion, N7-(2',3',4'-Trihydroxybutyl)guanine (CAS No. 93905-80-7) represents a promising molecule with diverse applications in biomedicine. Its unique chemical structure and biological activity make it a valuable tool for advancing our understanding of nucleic acid chemistry and developing novel therapeutic strategies.

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